![molecular formula C19H26N2O4 B355899 2-({4-[(Butylamino)carbonyl]anilino}carbonyl)-cyclohexanecarboxylic acid CAS No. 940211-29-0](/img/structure/B355899.png)
2-({4-[(Butylamino)carbonyl]anilino}carbonyl)-cyclohexanecarboxylic acid
Overview
Description
“2-({4-[(Butylamino)carbonyl]anilino}carbonyl)-cyclohexanecarboxylic acid” is a chemical compound with the CAS Number: 940211-29-0. It has a molecular weight of 346.43 . The IUPAC name for this compound is 2-({4-[(butylamino)carbonyl]anilino}carbonyl)cyclohexanecarboxylic acid .
Molecular Structure Analysis
The InChI code for this compound is 1S/C19H26N2O4/c1-2-3-12-20-17(22)13-8-10-14(11-9-13)21-18(23)15-6-4-5-7-16(15)19(24)25/h8-11,15-16H,2-7,12H2,1H3,(H,20,22)(H,21,23)(H,24,25) . This code provides a detailed description of the molecule’s structure.Physical And Chemical Properties Analysis
The compound has a molecular weight of 346.43 . More detailed physical and chemical properties are not available in the sources I found.Scientific Research Applications
Antimicrobial and Analgesic Activity
2-({4-[(Butylamino)carbonyl]anilino}carbonyl)-cyclohexanecarboxylic acid and its derivatives have shown potential in antimicrobial and analgesic applications. For example, compounds synthesized via interaction of aroylpyruvic acids with tert-butylamine have exhibited moderate antimicrobial and analgesic activity (Koz’minykh et al., 2004).
Catalytic Applications
This compound is also significant in catalysis, especially in carbonylation reactions. For instance, palladium-catalyzed carbonylation reactions of 2-bromocyclohex-1-enecarboxylic acids with arylhydrazines have been explored, leading to the formation of 2-anilinohydroisoindoline-1,3-diones, highlighting the compound's role in facilitating such reactions (Yoon & Cho, 2015).
Synthesis of Organic Compounds
The compound has been used in the synthesis of various organic compounds. For instance, reactions involving 2-formylbenzoic acid and anilines have resulted in the formation of 3-amino-4-(arylamino)-1H-isochromen-1-ones, demonstrating its utility in multicomponent reaction processes (Opatz & Ferenc, 2005).
Stereochemistry and Structural Analysis
The stereochemistry of similar cyclohexanecarboxylic acid derivatives has been studied to understand their molecular configuration and conformation, which is critical in developing pharmaceuticals and other chemical products (Turbanti, Cebai, & Ceccarelli, 1978).
Safety and Hazards
properties
IUPAC Name |
2-[[4-(butylcarbamoyl)phenyl]carbamoyl]cyclohexane-1-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H26N2O4/c1-2-3-12-20-17(22)13-8-10-14(11-9-13)21-18(23)15-6-4-5-7-16(15)19(24)25/h8-11,15-16H,2-7,12H2,1H3,(H,20,22)(H,21,23)(H,24,25) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KERRPESALMNMIU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCNC(=O)C1=CC=C(C=C1)NC(=O)C2CCCCC2C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H26N2O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-({4-[(Butylamino)carbonyl]anilino}carbonyl)-cyclohexanecarboxylic acid | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-{4-[(3-Methylbutanoyl)amino]anilino}-4-oxobutanoic acid](/img/structure/B355826.png)
![4-(4-{[(2-Methoxyethyl)amino]carbonyl}anilino)-4-oxobutanoic acid](/img/structure/B355835.png)
![N-(sec-butyl)-4-[(cyclopropylcarbonyl)amino]benzamide](/img/structure/B355845.png)
![N-(3-{[2-(4-methoxyphenyl)acetyl]amino}phenyl)propanamide](/img/structure/B355855.png)
![N-[3-(diethylcarbamoyl)phenyl]thiophene-2-carboxamide](/img/structure/B355871.png)
![N-{3-[(propylamino)carbonyl]phenyl}-2-thiophenecarboxamide](/img/structure/B355872.png)
![2-({3-[(2,2-Dimethylpropanoyl)amino]-anilino}carbonyl)cyclohexanecarboxylic acid](/img/structure/B355894.png)
![2-({3-[(Isopropylamino)carbonyl]anilino}carbonyl)-cyclohexanecarboxylic acid](/img/structure/B355904.png)
![2-{[5-(Butyrylamino)-2-chloroanilino]-carbonyl}cyclohexanecarboxylic acid](/img/structure/B355907.png)
![N-(4-{[(3-chlorophenyl)carbamoyl]amino}phenyl)propanamide](/img/structure/B355924.png)
![5-{3-[(Isopropylamino)carbonyl]anilino}-5-oxopentanoic acid](/img/structure/B355951.png)
![5-{3-[(Sec-butylamino)carbonyl]anilino}-5-oxopentanoic acid](/img/structure/B355962.png)
![5-[4-(1-Azepanylcarbonyl)anilino]-5-oxopentanoic acid](/img/structure/B355965.png)
![5-Oxo-5-{4-[(propylamino)carbonyl]-anilino}pentanoic acid](/img/structure/B355968.png)